N-(4-ethylphenyl)-2-((3-isopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[(4-oxo-7-phenyl-3-propan-2-yl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C25H26N4O2S/c1-4-17-10-12-19(13-11-17)27-21(30)15-32-25-28-22-20(18-8-6-5-7-9-18)14-26-23(22)24(31)29(25)16(2)3/h5-14,16,26H,4,15H2,1-3H3,(H,27,30)
• InChI Key: ONOUFHOCNXGTGB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C(C)C)NC=C3C4=CC=CC=C4
• Molecular Formula: C25H26N4O2S
• Molecular Weight: 446.6 g/mol

Description

N-(4-ethylphenyl)-2-((3-isopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H26N4O2S and its molecular weight is 446.57. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethylphenyl)-2-((3-isopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethylphenyl)-2-((3-isopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Agents Design

• Researchers have synthesized various analogues of compounds related to N-(4-ethylphenyl)-2-((3-isopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide, targeting dihydrofolate reductase (DHFR) as potential antitumor agents. For instance, analogues like N-[4-[(2-amino-6-ethyl-3,4-dihydro-4-oxo-7H-pyrrolo[2,3-d]pyrimidin-5-yl)thio]benzoyl]-L-glutamic acid have shown promising results in inhibiting human DHFR and demonstrating antitumor properties (Gangjee et al., 2006).

Molecular Docking and Structure Studies

• These compounds have also been subject to molecular docking studies to determine their binding efficacy to certain biological targets, like the VEGFr receptor. Such studies are crucial in understanding how these compounds can be used in medical applications, particularly in cancer treatment (Sharma et al., 2018).

Synthesis and Chemical Properties

• The synthesis process of related compounds is a key area of research. This includes the exploration of various chemical reactions and conditions to obtain derivatives with potential biological activities. The synthesis often involves multiple steps, each of which helps to tailor the compound for specific applications (Gangjee et al., 2007).

Radioligand Imaging with PET

• Some derivatives have been investigated for their potential use in Positron Emission Tomography (PET) imaging. For example, compounds like DPA-714, a 2-phenylpyrazolo[1,5-a]pyrimidineacetamide, have been developed for imaging the translocator protein with PET, demonstrating the versatility of these compounds in diagnostic applications (Dollé et al., 2008).

Anticonvulsant Applications

• Research into the potential anticonvulsant applications of related compounds has been conducted. For example, some derivatives have been synthesized and evaluated for their anticonvulsant activity, exploring their interaction with biological targets like GABA receptors (Severina et al., 2020).